Cas no 550345-60-3 (1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-)

• Product Name: 1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
• CAS No: 550345-60-3
• MF: C₇H₁₁BrN₄
• MW: 231.093039751053
• CID: 2117022
• Update Time: 2023-08-04

1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Chemical and Physical Properties

Names and Identifiers

• N1-(5-bromo-2-pyrimidinyl)-N2-methyl-1,2-Ethanediamine
• VACDENJMSGOBGB-UHFFFAOYSA-N
• 1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
• 5-bromo-N-[2-(methylamino)ethyl]pyrimidin-2-amine
• N-(5-bromo-pyrimidin-2-yl)-N'-methyl-ethane-1,2-diamine

• Inchi： 1S/C7H11BrN4/c1-9-2-3-10-7-11-4-6(8)5-12-7/h4-5,9H,2-3H2,1H3,(H,10,11,12)
• InChI Key： VACDENJMSGOBGB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Topological Polar Surface Area: 49.8